![molecular formula C15H14N2O4 B6382938 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol, 95% CAS No. 1261899-95-9](/img/structure/B6382938.png)
4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol, 95%
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Overview
Description
4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol, 95% (4-ENPC) is an organic compound that is widely used in scientific research. It is a versatile compound that can be used in a variety of applications, such as synthesis, analytical chemistry, and drug development. 4-ENPC is a nitrophenol derivative, with a unique structure that makes it highly reactive and useful for a variety of applications.
Scientific Research Applications
4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol, 95% has a wide range of scientific research applications. It is a useful reagent for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used in analytical chemistry for the determination of nitrophenols, and in drug development for the synthesis of active pharmaceutical ingredients. In addition, 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol, 95% is used in biochemistry and molecular biology, as it can be used to study the structure and function of proteins.
Mechanism of Action
The mechanism of action of 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol, 95% is not fully understood. However, it is believed to act as an inhibitor of enzymes involved in the synthesis of proteins and nucleic acids. It is also thought to act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol, 95% are not fully understood. However, it has been shown to inhibit the activity of enzymes involved in the synthesis of proteins and nucleic acids. It has also been shown to act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells. In addition, it has been shown to have anti-inflammatory and anti-cancer effects in animal models.
Advantages and Limitations for Lab Experiments
4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol, 95% has several advantages for use in laboratory experiments. It is a stable compound that can be stored at room temperature, and it is relatively inexpensive compared to other reagents. It is also easy to use, as it can be synthesized using a two-step process. However, there are some limitations to using 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol, 95% in laboratory experiments. It is a highly reactive compound, and it can react with other compounds in the reaction mixture. In addition, it is toxic and should be handled with care.
Future Directions
There are several potential future directions for 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol, 95%. It could be used to develop new drugs and agrochemicals, or to study the structure and function of proteins. In addition, it could be used to develop new analytical methods for the determination of nitrophenols. Finally, it could be used to study the biochemical and physiological effects of nitrophenols in more detail.
Synthesis Methods
4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol, 95% can be synthesized using a two-step process. The first step involves the reaction of ethylamine with chloroform to form ethyl chloroformate. The second step involves the reaction of ethyl chloroformate with nitrophenol to form 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol, 95%. The reaction can be carried out in aqueous solution at room temperature, and the product can be purified by crystallization or column chromatography.
properties
IUPAC Name |
N-ethyl-3-(4-hydroxy-3-nitrophenyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O4/c1-2-16-15(19)12-5-3-4-10(8-12)11-6-7-14(18)13(9-11)17(20)21/h3-9,18H,2H2,1H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POFMXQHGIXQKKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50686313 |
Source
|
Record name | N-Ethyl-4'-hydroxy-3'-nitro[1,1'-biphenyl]-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50686313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261899-95-9 |
Source
|
Record name | N-Ethyl-4'-hydroxy-3'-nitro[1,1'-biphenyl]-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50686313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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